Cas no 1804183-68-3 (4-Hydroxymethyl-1H-benzimidazole-6-carbonyl chloride)

• Product Name: 4-Hydroxymethyl-1H-benzimidazole-6-carbonyl chloride
• CAS No: 1804183-68-3
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• CID: 4825020
• Update Time: 2023-08-19

4-Hydroxymethyl-1H-benzimidazole-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxymethyl-1H-benzimidazole-6-carbonyl chloride

• Inchi： 1S/C9H7ClN2O2/c10-9(14)5-1-6(3-13)8-7(2-5)11-4-12-8/h1-2,4,13H,3H2,(H,11,12)
• InChI Key： MPOUYACUWBKABX-UHFFFAOYSA-N
• SMILES： ClC(C1=CC2=C(C(CO)=C1)N=CN2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 1.1
• Topological Polar Surface Area: 66